Cas no 115144-51-9 (Urea,N-2-benzothiazolyl-N'-(hydroxymethyl)-)

Urea,N-2-benzothiazolyl-N'-(hydroxymethyl)- structure
115144-51-9 structure
Product Name:Urea,N-2-benzothiazolyl-N'-(hydroxymethyl)-
CAS No:115144-51-9
MF:C9H9N3O2S
MW:223.251660108566
CID:130643
PubChem ID:45077277
Update Time:2025-04-19

Urea,N-2-benzothiazolyl-N'-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-2-benzothiazolyl-N'-(hydroxymethyl)-
    • 1-(1,3-benzothiazol-2-yl)-1-(hydroxymethyl)urea
    • Urea, N-2-benzothiazolyl-N-(hydroxymethyl)- (9CI)
    • 115144-51-9
    • DTXSID20663277
    • N-1,3-Benzothiazol-2-yl-N-(hydroxymethyl)urea
    • Inchi: 1S/C9H9N3O2S/c10-8(14)12(5-13)9-11-6-3-1-2-4-7(6)15-9/h1-4,13H,5H2,(H2,10,14)
    • InChI Key: DKOBFQSNGRWGQT-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)N(C(N)=O)CO

Computed Properties

  • Exact Mass: 223.04167
  • Monoisotopic Mass: 223.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 79.45
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